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Introduction

Osmium dioxide (0sO3) is a transition metal oxide that is gaining interest as a specialized
coating material. It crystallizes in the rutile structure and is notable for its unique combination of
metallic conductivity, high density, and chemical stability.[1][2] Unlike its volatile and highly toxic
counterpart, osmium tetroxide (OsOa), osmium dioxide is non-toxic and thermally stable up to
approximately 500°C, after which it decomposes.[1][2] These properties make OsO:2 thin films
a promising candidate for a variety of advanced applications, including catalysis,
electrochemistry, and microelectronics.

This document provides an overview of the applications of osmium dioxide coatings, detailed
experimental protocols for their deposition, and a summary of their key physical and chemical
properties.

Key Properties of Osmium Dioxide

Osmium dioxide coatings exhibit a range of properties that make them suitable for specialized
applications. A summary of these properties is presented in the table below.
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Property Value Citation(s)

Physical Properties

Chemical Formula 0sO:2 [1]

Molar Mass 222.229 g/mol [2]

Brown to black powder; golden
Appearance , [1][2]
for single crystals

Density 11.4 g/cm3 [1][2]
Melting Point ~500 °C (decomposes) [1112]
Crystal Structure Rutile (tetragonal) [1]

Electrical Properties

Electrical Resistivity ~15 pQ-cm (for single crystals)  [2]

Chemical Properties

Solubility in Water Insoluble [2]
o ) Dissolves in strong acids like
Solubility in Acids [2]
HCI
Toxicity Non-toxic [2]

Applications of Osmium Dioxide Coatings

The unique combination of conductivity and stability in OsO2 makes it a valuable material for
several advanced applications.

Heterogeneous Catalysis

Osmium dioxide thin films are explored as catalysts in various chemical reactions. Their high
surface area in nanostructured forms enhances their catalytic activity.[1] One notable
application is in oxidation reactions, such as the conversion of sulfur dioxide to sulfur trioxide
and the oxidation of carbon monoxide.[1]

Catalytic Oxidation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. webqc.org [webqgc.org]
e 2. Osmium dioxide - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Osmium Dioxide (OsOz) as a Coating Material:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078405#0smium-dioxide-as-a-coating-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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